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Technical Support Center: ¹⁷⁷Lu-PSMA-617
SPECT-CT Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ¹⁷⁷Lu-

PSMA-617 SPECT-CT imaging.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of artifacts in ¹⁷⁷Lu-PSMA-617 SPECT-CT imaging?

A1: Artifacts in ¹⁷⁷Lu-PSMA-617 SPECT-CT imaging can arise from three primary sources:

patient-related factors, scanner hardware (instrumentation), and data processing errors.

Patient-related issues often include movement during the scan and physiological uptake of the

radiopharmaceutical in non-target tissues. Instrumentation artifacts can result from detector

malfunctions, while processing artifacts may be introduced during image reconstruction, scatter

correction, or attenuation correction.

Q2: How can patient motion affect the quality of SPECT-CT images?
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A2: Patient motion during the long acquisition times of SPECT imaging can cause blurring of

anatomical structures and misalignment between the SPECT and CT data. This misalignment

can lead to inaccurate attenuation correction, resulting in artifacts and quantification errors. It is

crucial to ensure the patient is comfortable and well-instructed to remain still throughout the

imaging procedure to minimize motion artifacts.

Q3: Is ¹⁷⁷Lu-PSMA-617 uptake specific only to prostate cancer cells?

A3: While ¹⁷⁷Lu-PSMA-617 shows high specificity for prostate-specific membrane antigen

(PSMA), which is overexpressed on prostate cancer cells, physiological uptake is also

observed in several normal organs. These include the salivary glands, lacrimal glands, kidneys,

and small intestine.[1] It is essential to be aware of this normal biodistribution to avoid

misinterpreting physiological uptake as metastatic disease.

Q4: What is the purpose of CT-based attenuation correction in SPECT-CT imaging?

A4: The CT scan in a SPECT-CT study is used to create an attenuation map of the patient's

body. This map is then used to correct the SPECT data for the attenuation of photons within the

patient's tissues. Accurate attenuation correction is critical for obtaining quantitatively accurate

images and avoiding artifacts that can obscure or mimic pathology.

Q5: How often should quality assurance be performed on a SPECT-CT scanner?

A5: Regular quality assurance (QA) is essential to ensure the optimal performance of a

SPECT-CT scanner. QA protocols should be performed according to the manufacturer's

recommendations and established guidelines, such as those from the European Association of

Nuclear Medicine (EANM) and the Society of Nuclear Medicine and Molecular Imaging

(SNMMI).[2][3][4] Daily, monthly, and annual QA checks should be conducted to assess

parameters like detector uniformity, energy resolution, spatial resolution, and SPECT/CT image

registration.
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Question: My SPECT images appear blurry, and there are misalignments between the

SPECT and CT data. What could be the cause and how can I fix it?

Answer: This is likely due to patient motion during the scan.

Appearance: Blurring of structures, "saw-tooth" appearance of organ edges, and

misalignment between the emission (SPECT) and transmission (CT) images.

Cause: Voluntary or involuntary patient movement during the relatively long SPECT

acquisition.

Solution:

Prevention: Ensure the patient is comfortable and use immobilization devices if

necessary. Clearly explain the importance of remaining still.

Correction: Some imaging software includes motion correction algorithms that can

retrospectively correct for minor movements. If motion is severe, the acquisition may

need to be repeated.

Instrumentation-Related Artifacts
Issue: Ring Artifacts

Question: I am observing circular or ring-shaped patterns on my reconstructed SPECT

images. What is causing this?

Answer: These are likely ring artifacts, which are a common issue in SPECT imaging.

Appearance: Concentric rings, which can be either "hot" (increased counts) or "cold"

(decreased counts), superimposed on the transverse SPECT images.

Cause: Non-uniformity in the response of one or more of the gamma camera's detectors.

This can be due to a malfunctioning photomultiplier tube (PMT) or incorrect flood field

correction.

Solution:
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Diagnosis: Review the daily quality control (QC) flood images for any non-uniformities.

Correction: Perform a new high-count flood correction acquisition. If the artifact persists,

it may indicate a detector hardware problem that requires servicing by a qualified

engineer.

Processing-Related Artifacts
Issue: Attenuation Correction Artifacts

Question: I'm seeing areas of artificially high or low uptake that don't correspond to the

expected biodistribution. Could this be an attenuation correction issue?

Answer: Yes, incorrect attenuation correction is a common source of artifacts in SPECT-CT.

Appearance: Falsely increased or decreased tracer uptake, often at the interface of

tissues with different densities (e.g., soft tissue and lung, or near metallic implants).

Cause:

Misalignment between the SPECT and CT data due to patient motion.

Presence of high-density objects (e.g., metallic implants) that cause streaking artifacts

on the CT image, leading to an inaccurate attenuation map.

Truncation of the CT field of view, where parts of the patient's body are not included in

the CT scan.

Solution:

SPECT/CT Misalignment: Re-register the SPECT and CT images if possible using the

imaging software. In the future, emphasize to the patient the importance of not moving

between the SPECT and CT acquisitions.

Metal Artifacts: Utilize metal artifact reduction (MAR) algorithms during CT

reconstruction if available.
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Truncation Artifacts: Ensure the CT scan field of view is large enough to encompass the

entire patient cross-section. Some reconstruction software has algorithms to correct for

truncation artifacts.

Data Presentation
Parameter

Recommended
Value/Setting

Reference

Radiopharmaceutical
¹⁷⁷Lu-PSMA-617 or ¹⁷⁷Lu-

PSMA I&T
[2]

Administered Activity 3.7–9.3 GBq per cycle [2]

Collimator
Medium Energy General

Purpose (MEGP)
[2]

Energy Window Centered at 208 keV [2]

Imaging Timepoints

Planar and SPECT/CT at 4,

24, 48, and 120 hours post-

injection for dosimetry

[2]

Artifact Type Common Cause Quantitative Impact

Motion Artifact Patient movement
Can lead to >10% error in

quantification

Incorrect Scatter Correction
Use of inappropriate energy

windows

Can overestimate or

underestimate activity by 5-

20%

Incorrect Attenuation

Correction

SPECT/CT misregistration,

metal artifacts, CT truncation

Can cause >20% error in

activity quantification in

affected regions

Experimental Protocols
Quality Assurance: SPECT-CT System Performance
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Objective: To ensure the SPECT-CT system is performing optimally for quantitative ¹⁷⁷Lu-

PSMA-617 imaging. This protocol is based on EANM guidelines.[2][3][4]

1. Daily Quality Control:

Intrinsic Uniformity: Using a point source of ⁹⁹ᵐTc or ⁵⁷Co, acquire a high-count flood image
to assess for any detector non-uniformities.
Energy Peaking: Verify that the energy window is correctly centered on the photopeak of
¹⁷⁷Lu (208 keV).

2. Monthly Quality Control:

Center of Rotation (COR): Acquire a series of projections of a point source and analyze the
data to ensure the mechanical and electronic matrices are correctly aligned. An incorrect
COR will lead to a loss of spatial resolution in the reconstructed images.
SPECT/CT Registration: Using a phantom containing sources visible in both SPECT and CT,
verify the spatial alignment between the two modalities. Misalignment will cause errors in
attenuation correction.

3. Annual Quality Control:

System Sensitivity: Measure the system's sensitivity using a source of known activity.
Spatial Resolution: Using a line source or a bar phantom, measure the system's spatial
resolution.
Quantitative Accuracy: Image a phantom with known activity concentrations in various sized
inserts (spheres) to assess the accuracy of the quantitative reconstruction and correction
methods.

Mandatory Visualization
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Start: Image Quality Issue Identified

Categorize Artifact

Patient-Related Instrumentation-Related Processing-Related

Troubleshooting Steps
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Caption: A logical workflow for troubleshooting common artifacts in ¹⁷⁷Lu-PSMA-617 SPECT-

CT imaging.
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Patient-Related Instrumentation

Processing

Image Artifacts
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Caption: A diagram illustrating the relationships between different causes of artifacts in SPECT-

CT imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15550872/docs#troubleshooting-artifacts-in-lu-psma-
617-spect-ct-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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